Cas no 1708094-99-8 (N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide)

N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide structure
1708094-99-8 structure
Product Name:N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide
CAS No:1708094-99-8
MF:C22H23N3O7S2
MW:505.563923120499
CID:2950478
Update Time:2023-11-22

N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide Chemical and Physical Properties

Names and Identifiers

    • 帕瑞昔布杂质H
    • N-[[3-[5-METHYL-4-[4-[[(1-OXOPROPYL)AMINO]SULFONYL]PHENYL]-3-ISOXAZOLYL]PHENYL]SULFONYL]-PROPANAMIDE
    • N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide
    • Inchi: 1S/C22H23N3O7S2/c1-4-19(26)24-33(28,29)17-11-9-15(10-12-17)21-14(3)32-23-22(21)16-7-6-8-18(13-16)34(30,31)25-20(27)5-2/h6-13H,4-5H2,1-3H3,(H,24,26)(H,25,27)
    • InChI Key: CEAGKTBVTHYQAP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)C1C(=C(C)ON=1)C1C=CC(=CC=1)S(NC(CC)=O)(=O)=O)(NC(CC)=O)(=O)=O

Computed Properties

  • Exact Mass: 505.097742g/mol
  • Monoisotopic Mass: 505.097742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 935
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 169
  • Molecular Weight: 505.6g/mol

N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-((4-(5-Methyl-3-(3-(N-propionylsulfamoyl)phenyl)isoxazol-4-yl)phenyl)sulfonyl)propionamide
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